Cas no 42593-13-5 (Ethyl 3-bromo-2-oxocyclopentanecarboxylate)

• Product Name: Ethyl 3-bromo-2-oxocyclopentanecarboxylate
• CAS No: 42593-13-5
• MF: C₈H₁₁BrO₃
• MW: 235.075142145157
• CID: 876782
• PubChem ID: 12478237
• Update Time: 2025-04-19

Ethyl 3-bromo-2-oxocyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-oxocyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 3-bromo-2-oxo-, ethyl ester
• KDQZTFCNIZYCQV-UHFFFAOYSA-N
• 42593-13-5
• 3-Bromo-2-oxo-cyclopentanecarboxylic acid ethyl ester
• ethyl 3-bromo-2-oxocyclopentane-1-carboxylate
• Ethyl3-bromo-2-oxocyclopentanecarboxylate
• SCHEMBL5791081
• MFCD12828198

• MDL： MFCD12828198
• Inchi： 1S/C8H11BrO3/c1-2-12-8(11)5-3-4-6(9)7(5)10/h5-6H,2-4H2,1H3
• InChI Key： KDQZTFCNIZYCQV-UHFFFAOYSA-N
• SMILES： BrC1C(C(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 233.98916g/mol
• Monoisotopic Mass: 233.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds